Terbium acetate hydrate

Specification

• CAS No.: 16922-07-9
• Molecular Formula: C6H11O7Tb
• Molecular Weight: 354.07 g/mol
• IUPAC Name: terbium(3+);triacetate;hydrate
• Standard InChI: InChI=1S/3C2H4O2.H2O.Tb/c3*1-2(3)4;;/h3*1H3,(H,3,4);1H2;/q;;;;+3/p-3
• Standard InChI Key: CUFVJHPGFMTTMB-UHFFFAOYSA-K
• SMILES: CC(=O)[O-].CC(=O)[O-].CC(=O)[O-].O.[Tb+3]
• Canonical SMILES: CC(=O)[O-].CC(=O)[O-].CC(=O)[O-].O.[Tb+3]

Introduction

Chemical Identity and Structural Characteristics

Terbium acetate hydrate is the hydrated terbium salt of acetic acid, belonging to the family of rare earth acetates. The compound is characterized by specific identifying information that enables its precise recognition within chemical databases and research literature.

Nomenclature and Identification

Terbium acetate hydrate is known by several synonyms in scientific literature and commercial contexts. The most common alternative names include Terbium(III) acetate hydrate and Terbium(III) triacetate hydrate. The compound is identifiable through several standard chemical identifiers:

Parameter	Value
CAS Number	100587-92-6
MDL Number	MFCD00149233
EC Number	247-065-3
PubChem CID	19013755
InChI Key	CUFVJHPGFMTTMB-UHFFFAOYSA-K

Chemical Structure and Formula

The chemical structure of terbium acetate hydrate involves a central terbium cation coordinated with acetate anions and water molecules. The exact chemical formula varies depending on the degree of hydration, which is commonly represented as:

Formula Type	Representation
Molecular Formula	C₆H₉O₆Tb·xH₂O
Linear Formula	Tb(CH₃CO₂)₃·xH₂O
Alternative Notation	C₆H₁₁O₇Tb (for monohydrate)

It is noteworthy that terbium acetate naturally forms a dimeric tetrahydrate structure represented as [Tb(CH₃COOH)₃)(H₂O)]₂. The molecular weight varies based on the hydration level, with the anhydrous form having a molecular weight of 336.08 g/mol and the hydrated forms ranging higher depending on water content.

Physical Properties

The physical properties of terbium acetate hydrate significantly influence its handling, storage, and applications in various scientific and industrial contexts.

Appearance and Organoleptic Properties

Terbium acetate hydrate typically appears as a white crystalline solid, which can form as powder, crystals, or crystalline aggregates. The compound is odorless and forms triclinic crystals when crystallized through evaporation techniques. These crystals can become quite large if allowed to grow over an extended period.

Optical and Magnetic Properties

One of the notable characteristics of terbium acetate hydrate is its distinctive fluorescence. The compound exhibits bright green fluorescence when exposed to ultraviolet light. This property makes it valuable in optical applications and as a potential component in luminescent materials.

Terbium acetate hydrate also displays significant magnetic properties. It is highly magnetic and can be easily lifted using a neodymium magnet. This characteristic is consistent with the paramagnetic nature of terbium compounds due to the presence of unpaired f-electrons in the Tb³⁺ ion.

Solubility and Stability

Compared to other terbium salts, particularly the halides, terbium acetate hydrate shows considerably lower hygroscopicity. This property enhances its stability during storage and handling, making it preferable for certain applications where moisture sensitivity would be problematic.

Preparation Methods

The synthesis of terbium acetate hydrate can be accomplished through several approaches, with the acid-base reaction being the most commonly employed method.

Standard Preparation Techniques

Terbium acetate hydrate can be prepared by dissolving various terbium-containing starting materials in dilute acetic acid. The most common precursors include:

• Terbium metal

• Terbium(III) oxide

• Terbium hydroxide

• Terbium carbonate

The general reaction involves the dissolution of these terbium compounds in dilute acetic acid, followed by crystallization to obtain the hydrated salt. The concentration of acetic acid is a critical parameter in this synthesis process.

Concentration Effects and Optimization

An important consideration during the preparation of terbium acetate hydrate is the concentration of acetic acid used. When the acetic acid is too concentrated, terbium acetate tends to precipitate out of solution prematurely. If this occurs, the addition of more water can redissolve the material, allowing for more controlled crystallization.

This sensitivity to concentration indicates the importance of carefully controlled reaction conditions to achieve the desired product quality and yield. The ability to manipulate solubility through water content also provides a mechanism for purification and crystal growth optimization.

Purity Grade	Designation	Typical Applications
99% (2N)	Technical Grade	General chemical processes
99.9% (3N)	Reagent Grade	Laboratory research
99.99% (4N)	High Purity	Advanced materials research
99.999% (5N)	Ultra High Purity	Electronics, specialized research

Several suppliers offer these different grades with standardized specifications, allowing researchers to select the appropriate quality for their specific applications.

Forms and Packaging

Terbium acetate hydrate is available in various forms including powders, crystalline aggregates, and solutions. The solutions provide a convenient form for applications requiring precise concentration control or where direct dissolution would be impractical.

Standard packaging options range from small research quantities (typically 5-25 g) to larger amounts for industrial applications. The compound is generally packaged in moisture-resistant containers due to its hygroscopic nature, although this property is less pronounced than in other rare earth salts.

Thermal Behavior and Decomposition

The thermal properties of terbium acetate hydrate have been studied extensively using thermal analysis techniques, revealing a complex decomposition pathway.

Dehydration Process

When terbium acetate tetrahydrate is heated, it undergoes a stepwise dehydration process. Thermal analysis studies indicate that the dehydration occurs in two main steps:

• First step at approximately 98°C, corresponding to the loss of about 3.5 water molecules (15.45% weight loss)

• Second step at approximately 132°C, corresponding to the loss of the remaining 0.5 water molecule (2.21% weight loss)

This dehydration behavior resembles that reported for other lanthanide acetates, such as samarium acetate tetrahydrate, suggesting common structural characteristics across the rare earth acetate series.

Characterization Techniques

Various analytical techniques have been employed to characterize terbium acetate hydrate and its thermal decomposition products.

Spectroscopic Methods

Infrared (IR) spectroscopy has been extensively used to characterize terbium acetate hydrate and monitor its thermal decomposition. The IR spectrum of terbium acetate hydrate shows characteristic absorption bands:

• 3800-2700 cm⁻¹: OH stretching from water molecules

• 1650-1620 cm⁻¹: HOH bending of crystalline water

• 1568 cm⁻¹: Asymmetric COO⁻ stretching

• 1455 cm⁻¹: Symmetric COO⁻ stretching

• 1348 cm⁻¹: Symmetric CH₃ bending

• 1048-1020 cm⁻¹: CH₃ rocking

• 941 cm⁻¹: C-C stretching

• 675 cm⁻¹: COO⁻ bending

• 643 cm⁻¹: COO⁻ rocking

Changes in these IR bands during thermal treatment provide valuable information about the decomposition process and intermediate formations.

Thermal Analysis Techniques

Thermogravimetric analysis (TGA) and differential thermal analysis (DTA) have been instrumental in elucidating the thermal behavior of terbium acetate hydrate. These techniques reveal the stepwise weight loss pattern and associated thermal events:

• Endothermic peaks at 100-137°C corresponding to dehydration

• Exothermic effects at 327-375°C related to the decomposition of anhydrous acetate and combustion of organic molecules

• Additional thermal events associated with the formation of oxycarbonate and oxide phases

Structural Analysis

X-ray diffraction (XRD) studies provide critical information about the crystal structure of terbium acetate hydrate and its thermal decomposition products. XRD patterns have confirmed structural changes during heat treatment, including:

• Distinct differences between hydrated and anhydrous forms

• Formation of oxycarbonate intermediate structures

• Final conversion to Tb₄O₇ at temperatures above 600°C

Scanning electron microscopy (SEM) has revealed morphological changes during thermal decomposition, showing the evolution from crystalline terbium acetate to porous structures and eventually to coherent rod-like particles characteristic of terbium oxide.

Applications

Terbium acetate hydrate has found application in various scientific and technological fields due to its unique properties.

Precursor for Materials Synthesis

One of the primary applications of terbium acetate hydrate is as a precursor for the synthesis of other terbium compounds and materials:

• Production of terbium oxide catalysts through controlled thermal decomposition

• Synthesis of terbium phthalocyanine and other coordination compounds

• Preparation of ultra-high purity terbium-containing materials

The controlled decomposition of terbium acetate provides a route to terbium oxide with specific morphological and surface characteristics, which are important for catalytic applications.

Advanced Materials and Technologies

Terbium acetate hydrate is utilized in several advanced materials applications:

• Production of nanoscale materials and nanoparticles

• Development of phosphors for LED and fluorescent lamps

• Fabrication of photoluminescent carbon dots (as a surface passivator)

• Components in magnetic and electronic devices

The fluorescent properties of terbium compounds make terbium acetate a valuable starting material for luminescent applications, while its magnetic characteristics contribute to its utility in magnetic materials research.

Catalytic Applications

Terbium compounds, including those derived from terbium acetate, have shown promising catalytic activity. Terbium oxide catalysts prepared through the thermal decomposition of terbium acetate exhibit specific surface areas and morphologies that enhance their catalytic performance.

These catalysts find applications in organic synthesis reactions and other chemical transformation processes where rare earth catalysts provide unique selectivity or activity profiles.